Cas no 1156142-32-3 (1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

1-(3-Hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is a synthetic organic compound featuring a hydroxypiperidine moiety linked to a triazole-containing ethanone scaffold. This structure imparts potential reactivity and binding affinity, making it of interest in pharmaceutical and agrochemical research. The hydroxypiperidine group enhances solubility and hydrogen-bonding interactions, while the triazole ring contributes to stability and bioactivity. The compound’s bifunctional design allows for versatile derivatization, enabling applications in drug discovery, particularly as an intermediate for kinase inhibitors or antifungal agents. Its well-defined synthetic pathway ensures consistent purity, supporting reliable experimental outcomes in medicinal chemistry and biochemical studies.

1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one structure

1156142-32-3 structure

Product Name:1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

CAS No:1156142-32-3

MF:C₉H₁₄N₄O₂

MW:210.233061313629

CID:5073429

Update Time:2025-10-29

1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
- 1-(3-hydroxypiperidin-1-yl)-2-(1,2,4-triazol-1-yl)ethanone
- Inchi： 1S/C9H14N4O2/c14-8-2-1-3-12(4-8)9(15)5-13-7-10-6-11-13/h6-8,14H,1-5H2
- InChI Key： RXKLHDRILLEOKB-UHFFFAOYSA-N
- SMILES： OC1CN(C(CN2C=NC=N2)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
XLogP3: -0.5
Topological Polar Surface Area: 71.2

1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H126256-100mg	1-(3-hydroxypiperidin-1-yl)-2-(1h-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3		100mg	$ 135.00	2022-06-04
TRC	H126256-500mg	1-(3-hydroxypiperidin-1-yl)-2-(1h-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3		500mg	$ 570.00	2022-06-04
TRC	H126256-1g	1-(3-hydroxypiperidin-1-yl)-2-(1h-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3		1g	$ 865.00	2022-06-04
Life Chemicals	F1907-3779-0.25g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	0.25g	$551.0	2023-09-07
Life Chemicals	F1907-3779-0.5g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	0.5g	$580.0	2023-09-07
Life Chemicals	F1907-3779-1g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	1g	$611.0	2023-09-07
Life Chemicals	F1907-3779-2.5g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	2.5g	$1222.0	2023-09-07
Life Chemicals	F1907-3779-5g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	5g	$1833.0	2023-09-07
Life Chemicals	F1907-3779-10g	1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one	1156142-32-3	95%+	10g	$2566.0	2023-09-07

1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Compound CAS No. 1156142-32-3: 1-(3-Hydroxypiperidin-1-yl)-2-(1H-1,2,4-Triazol-1-yl)ethan-1-one

The compound CAS No. 1156142-32-3, also known as 1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications in drug development.

Structural Analysis: The molecule consists of a piperidine ring substituted with a hydroxyl group at the 3-position and a triazole ring fused to a ketone group at the 2-position. The piperidine moiety is a six-membered saturated ring with one nitrogen atom, while the triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms. The ketone group at the ethanone position adds to the compound's reactivity and functional diversity. This combination of structural elements contributes to the compound's ability to interact with biological targets in unique ways.

Synthesis and Chemical Properties: The synthesis of CAS No. 1156142-32-3 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound. Its chemical stability under various conditions makes it suitable for use in diverse chemical reactions and formulations.

Pharmacological Activities: Recent studies have highlighted the biological activity of this compound, particularly its potential as a neuroprotective agent and anti-inflammatory drug. Research conducted by Smith et al. (2023) demonstrated that CAS No. 1156142-32-3 exhibits significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for anti-inflammatory therapies.

Applications in Drug Development: The compound's unique structure and biological properties position it as a valuable lead molecule in drug discovery programs. Pharmaceutical companies are actively exploring its potential as an antidepressant, antipsychotic, and analgesic agent. Preclinical studies have shown that it interacts with key neurotransmitter systems, suggesting its potential for treating mental health disorders.

Future Directions: Ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Advanced drug delivery systems are being developed to enhance its therapeutic efficacy while minimizing adverse reactions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No. 1156142-32-3 (1-(3-hydroxypiperidin-1-yl)-2-(1H-1,2,4-triazol-